Cas no 85952-76-7 (N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine)

• Product Name: N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine
• CAS No: 85952-76-7
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 5053237
• Update Time: 2026-02-28

N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-{[2-(trifluoromethyl)phenyl]methyl}cyclopentanamine
• N-[[2-(trifluoromethyl)phenyl]methyl]cyclopentanamine
• NE32741
• Z86136970
• N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine

• Inchi： 1S/C13H16F3N/c14-13(15,16)12-8-4-1-5-10(12)9-17-11-6-2-3-7-11/h1,4-5,8,11,17H,2-3,6-7,9H2
• InChI Key： VDZOYKXKTRHXGF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC1CCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 12

N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine

N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine: A Comprehensive Overview

N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine, also known by its CAS number 85952-76-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a trifluoromethyl-substituted benzyl group. The trifluoromethyl group, often denoted as CF3, is a common substituent in drug design due to its electron-withdrawing properties and lipophilicity, which can enhance the bioavailability of a compound.

Recent studies have highlighted the potential of N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The cyclopentane ring, a five-membered saturated hydrocarbon, contributes to the compound's stability and rigidity, making it an ideal scaffold for further functionalization. The benzyl group, on the other hand, introduces aromaticity and additional sites for substitution, enhancing the compound's versatility.

One of the most promising areas of research involving this compound is its application in drug discovery. The trifluoromethyl group has been shown to improve the pharmacokinetic properties of drugs, such as increasing their half-life and reducing clearance rates. This makes N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine a valuable intermediate in the development of novel therapeutic agents. For example, recent studies have demonstrated its potential as a lead compound in the design of inhibitors for certain enzyme targets.

Another area of interest is the compound's role in materials science. The combination of a rigid cyclopentane ring and a trifluoromethyl-substituted benzyl group provides unique electronic and structural properties that could be exploited in the development of advanced materials. Researchers are currently investigating its use in the synthesis of high-performance polymers and nanomaterials.

From a synthetic perspective, N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine can be prepared via various routes. One common method involves the alkylation of cyclopentanamine with a trifluoromethylbenzyl halide. This reaction typically proceeds under basic conditions and yields the desired product with high efficiency. The use of microwave-assisted synthesis has also been reported, offering advantages such as shorter reaction times and higher yields.

In terms of characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and purity, ensuring its suitability for further applications. Additionally, computational studies have provided insights into its electronic properties and reactivity, aiding in the design of new synthetic pathways.

Looking ahead, N-{[2-(Trifluoromethyl)phenyl]methyl}cyclopentanamine holds great promise for future research and development. Its unique combination of structural features makes it an attractive candidate for both academic exploration and industrial applications. As researchers continue to uncover its potential, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.